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Compound of Interest

Compound Name: (x)-Jasmonic acid-d5

Cat. No.: B12407942

An In-depth Technical Guide on (¥)-Jasmonic acid-d5: Solubility and Storage

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the physicochemical properties of isotopically labeled compounds is
paramount for ensuring experimental accuracy and reproducibility. This guide provides a
detailed overview of the solubility and optimal storage conditions for (*)-Jasmonic acid-d5, a
deuterated analog of the plant hormone jasmonic acid. (*)-Jasmonic acid-d5 is frequently
utilized as an internal standard for the quantification of jasmonic acid in various biological
matrices by mass spectrometry.[1][2]

Solubility Data

The solubility of (£)-Jasmonic acid-d5 has been determined in several common laboratory
solvents. The quantitative data is summarized in the table below. It is important to note that for
dimethyl sulfoxide (DMSO), the use of newly opened, non-hygroscopic solvent is
recommended as water content can significantly affect solubility.[3]
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Molar

Solvent Solubility . Notes
Concentration
Dimethyl sulfoxide Ultrasonic assistance
100 mg/mL 464.47 mM )
(DMSO) may be required.[3]
Chloroform Slightly soluble Not specified
Methanol Slightly soluble Not specified

Commercially
Methyl Acetate 5 mg/mL solution Not specified available as a

solution.[2]

For comparison, the solubility of the non-deuterated form, (x)-Jasmonic acid, is approximately
25 mg/mL in dimethylformamide (DMF), 16 mg/mL in DMSO, and 3 mg/mL in PBS (pH 7.2).[4]

Storage and Stability

Proper storage of (¥)-Jasmonic acid-d5 is crucial to maintain its chemical integrity and ensure
its performance as an internal standard. The recommended storage conditions vary depending
on whether the compound is in solid form or dissolved in a solvent.

Solid Form:

e -20°C: Stable for up to 3 years.[5]

e 4°C: Stable for up to 2 years.[5]

o Protection from light is recommended.[5][6]

In Solvent:

e -80°C: The stock solution is stable for up to 6 months.[3][5][6]
e -20°C: The stock solution is stable for up to 1 month.[3][5][6]

o A solution in methyl acetate is reported to be stable for at least 2 years at -20°C.[2]
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e Protection from light is recommended for solutions.[6]

For shipping, the compound is generally stable at room temperature for short periods.[2][5]
Experimental Protocols

General Protocol for Solution Preparation:

To prepare a stock solution of (*¥)-Jasmonic acid-d5, the following general steps can be
followed:

e Bring the vial of solid (¥)-Jasmonic acid-d5 to room temperature before opening to prevent
condensation of moisture.

e Add the desired volume of a suitable solvent (e.g., DMSO) to the vial to achieve the target
concentration.

 If using DMSO to achieve high concentrations, sonication may be necessary to facilitate
dissolution.[3]

» For solvents in which the compound is only slightly soluble, vortexing and gentle heating
may be attempted, though stability under these conditions should be considered.

Protocol for Solvent Exchange:

If (¥)-Jasmonic acid-d5 is supplied in a solvent that is not compatible with the intended
application, the solvent can be exchanged using the following procedure, adapted from
protocols for the non-deuterated form:[4]

Under a gentle stream of an inert gas (e.g., nitrogen), carefully evaporate the original solvent
(e.g., methyl acetate or ethanol).

Immediately add the new solvent of choice (e.g., DMSO, DMF) to the dried residue.

Ensure the new solvent is purged with an inert gas to remove dissolved oxygen, which can
potentially degrade the compound over time.

Vortex or sonicate as needed to ensure complete dissolution in the new solvent.
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Visualizations

Jasmonic Acid Signaling Pathway:

The following diagram illustrates the core signaling pathway of jasmonic acid in plants. This
pathway is crucial for plant defense responses to various stresses.[7][8]
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Caption: Core Jasmonic Acid Signaling Pathway.
Experimental Workflow for Solution Preparation:

This diagram outlines a logical workflow for preparing a solution of (£)-Jasmonic acid-d5 for
experimental use.
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Workflow for (+)-Jasmonic acid-d5 Solution Preparation

Equilibrate vial to room temperature

Add chosen solvent (e.g., DMSO)

Is the compound fully dissolved?

Apply sonication Store solution under recommended conditions

Solution ready for use

Click to download full resolution via product page

Caption: Workflow for Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. (¥)-Jasmonic Acid-d5 | CAS 2750534-78-0 | Cayman Chemical | Biomol.com [biomol.com]
e 2. caymanchem.com [caymanchem.com]

¢ 3. medchemexpress.com [medchemexpress.com]

¢ 4. cdn.caymanchem.com [cdn.caymanchem.com]

e 5. Jasmonic acid-d5 | CAS#: 1821807-88-8 | plant growth regulator | InvivoChem
[invivochem.com]

e 6. medchemexpress.com [medchemexpress.com]
e 7. benchchem.com [benchchem.com]
e 8. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Solubility and storage conditions for (x)-Jasmonic acid-
d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407942#solubility-and-storage-conditions-for-
jasmonic-acid-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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